Cas no 1448128-72-0 (5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole)
1448128-72-0 structure
Product Name:5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole
CAS No:1448128-72-0
MF:C19H20N4O4S
MW:400.451502799988
CID:6166390
PubChem ID:71809025
Update Time:2024-01-12
5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole
- 5-[4-(4-METHOXYBENZENESULFONYL)PIPERIDINE-1-CARBONYL]-1H-1,2,3-BENZOTRIAZOLE
- 2H-benzotriazol-5-yl-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]methanone
- F6441-6623
- (1H-benzo[d][1,2,3]triazol-5-yl)(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone
- 1448128-72-0
- AKOS024564122
-
- Inchi: 1S/C19H20N4O4S/c1-27-14-3-5-15(6-4-14)28(25,26)16-8-10-23(11-9-16)19(24)13-2-7-17-18(12-13)21-22-20-17/h2-7,12,16H,8-11H2,1H3,(H,20,21,22)
- InChI Key: RHXGYLIHTLJVGQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(C1CCN(C(C2C=CC3C(C=2)=NNN=3)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 400.12052631g/mol
- Monoisotopic Mass: 400.12052631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 114Ų
5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6441-6623-2μmol |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6441-6623-5μmol |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6441-6623-10μmol |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6441-6623-20μmol |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6441-6623-1mg |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6441-6623-2mg |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6441-6623-3mg |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6441-6623-4mg |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6441-6623-5mg |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6441-6623-10mg |
5-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1H-1,2,3-benzotriazole |
1448128-72-0 | 10mg |
$79.0 | 2023-09-09 |
5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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